Cas no 135296-80-9 (Osmium(III) chloride trihydrate)

• Product Name: Osmium(III) chloride trihydrate
• CAS No: 135296-80-9
• MF: Cl₃H₆O₃Os
• MW: 350.634833812714
• MDL: MFCD00799804
• CID: 91733
• PubChem ID: 19913211
• Update Time: 2025-09-27

Osmium(III) chloride trihydrate Chemical and Physical Properties

Names and Identifiers

• Osmium(III) chloride trihydrate
• osmium(iii) chloride trihydrate, premion
• R, 99.99 (METALS BASIS), O
• trichloroosmium,trihydrate
• osmium;trichloride;trihydrate
• Osmium(III)chloridetrihydrate
• 135296-80-9
• osmium(3+) trihydrate trichloride

• MDL： MFCD00799804
• Inchi： 1S/3ClH.3H2O.Os/h3*1H;3*1H2;/p-3
• InChI Key： XBJOGQOKSNTNPR-UHFFFAOYSA-K
• SMILES： [Os].[Cl-].[Cl-].[Cl-].O.O.O

Computed Properties

• Exact Mass: 350.90000
• Monoisotopic Mass: 350.89973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: Odorless dark green crystals
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 27.69000
• LogP: 1.87560
• Solubility: Soluble in water

Osmium(III) chloride trihydrate Security Information

• Hazardous Material transportation number：UN3260
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Packing Group：III
• Hazard Level：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Osmium(III) chloride trihydrate

Osmium(III) Chloride Trihydrate: A Comprehensive Overview

Osmium(III) chloride trihydrate, also known as osmium(III) chloride or osmium chloride trihydrate, is a chemical compound with the CAS number 135296-80-9. This compound has garnered significant attention in various scientific and industrial fields due to its unique properties and versatile applications. In this article, we will delve into the characteristics, uses, and recent advancements related to osmium(III) chloride trihydrate, providing a detailed and up-to-date analysis.

Osmium(III) chloride trihydrate is a coordination compound consisting of osmium in its +3 oxidation state, chlorine as the ligand, and three water molecules as hydrates. Its chemical formula is OsCl3·3H2O. The compound is typically found in a crystalline form and is soluble in water. The presence of the osmium atom, which belongs to the platinum group metals (PGMs), endows this compound with distinctive electronic and catalytic properties.

One of the most notable applications of osmium(III) chloride trihydrate is in organic synthesis. It has been widely used as a catalyst in various reactions, including oxidation, cycloaddition, and cross-coupling reactions. Recent studies have highlighted its effectiveness in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. For instance, researchers have employed osmium(III) chloride trihydrate in the synthesis of complex natural products, such as terpenoids and alkaloids, demonstrating its potential in drug discovery.

In addition to its role in organic synthesis, osmium(III) chloride trihydrate has found applications in materials science. It serves as a precursor for the synthesis of osmium-based nanoparticles, which exhibit exceptional catalytic activity in energy-related applications. For example, osmium nanoparticles derived from osmium(III) chloride trihydrate have been investigated for their potential use in fuel cells and hydrogen evolution reactions (HER). These studies underscore the importance of this compound in advancing sustainable energy technologies.

The electronic properties of osmium(III) chloride trihydrate make it a valuable tool in electrochemistry. It has been utilized as an electrocatalyst in various electrochemical processes, including oxygen reduction reactions (ORR) and carbon dioxide reduction. Recent research has focused on optimizing the performance of osmium-based electrocatalysts by modifying their structure and composition. For instance, doping osmium(III) chloride trihydrate with other metals or incorporating it into hybrid materials has been shown to enhance its catalytic efficiency.

Another emerging application of osmium(III) chloride trihydrate is in biomedical research. Osmium compounds have been explored for their potential as anticancer agents due to their ability to induce oxidative stress in cancer cells. Studies have demonstrated that osmium(III) chloride trihydrate can selectively target cancer cells while sparing healthy cells, making it a promising candidate for targeted therapy. Furthermore, researchers are investigating its use in imaging agents for early cancer detection.

From an environmental perspective, osmium(III) chloride trihydrate has been studied for its role in pollution control. It has been used as a catalyst in the degradation of organic pollutants under UV light or other environmental conditions. Recent advancements have focused on enhancing the stability and reusability of osmium-based catalysts for continuous pollution control applications.

In conclusion, osmium(III) chloride trihydrate is a multifaceted compound with applications spanning organic synthesis, materials science, electrochemistry, biomedicine, and environmental technology. Its unique properties continue to drive innovative research across various disciplines. As scientific understanding of this compound deepens, it is likely to play an even more significant role in addressing global challenges such as energy sustainability and human health.